Cas no 2228376-20-1 (2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid
• CAS No: 2228376-20-1
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 6601631
• PubChem ID: 165713188
• Update Time: 2025-10-12

2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid
• 2228376-20-1
• EN300-1950972

• Inchi： 1S/C9H9F2NO4/c1-15-5-3-12-4-6(16-2)7(5)9(10,11)8(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： YQXREIPYUKJXGK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C(=CN=CC=1OC)OC)F

Computed Properties

• Exact Mass: 233.04996409g/mol
• Monoisotopic Mass: 233.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid

Professional Introduction to 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic Acid (CAS No. 2228376-20-1)

2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid (CAS No. 2228376-20-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its fluorinated acetic acid derivative structure, incorporates a 3,5-dimethoxypyridine moiety, which imparts unique electronic and steric properties. The presence of fluorine atoms not only enhances the metabolic stability of the molecule but also influences its binding affinity to biological targets, making it a valuable scaffold for drug discovery.

The structure-activity relationship (SAR) of 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid has been extensively studied to optimize its pharmacological properties. The dimethoxy group on the pyridine ring contributes to the compound's solubility and bioavailability, while the difluoroacetic acid moiety provides a hydrogen bond acceptor site that is critical for interactions with protein targets. This combination of features has made it a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled the prediction of binding modes and interactions between 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid and various biological targets. Molecular docking studies have revealed that this compound can effectively bind to enzymes and receptors involved in critical biological pathways, such as kinases and transcription factors. These findings have been corroborated by experimental studies, which have demonstrated the compound's ability to modulate the activity of these targets in vitro.

In the realm of drug development, 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid has been explored as a lead compound for treating a variety of diseases. Its unique structural features make it particularly interesting for targeting disorders associated with abnormal enzyme activity or receptor signaling. For instance, preliminary studies have shown that this compound exhibits inhibitory effects on certain kinases implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases.

The synthesis of 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular framework. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also contribute to the scalability of producing this compound for further research.

The pharmacokinetic profile of 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid has been evaluated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic clearance. These characteristics are essential for developing a drug that can be administered orally and maintain therapeutic levels in the body over an extended period.

Furthermore, the safety profile of 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid has been assessed through preclinical studies. These studies have demonstrated that the compound is well-tolerated at relevant doses and does not exhibit significant toxicities. However, further investigation is required to fully understand its long-term safety implications before human clinical trials can be initiated.

The integration of machine learning and artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid. Predictive models have been developed to screen large chemical libraries and identify molecules with optimal pharmacological properties. These models take into account various parameters such as molecular descriptors, target binding affinity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties to rank compounds effectively.

The future prospects for 2-(3,5-dimethoxypyridin-4-yl)-2,2-difluoroacetic acid are promising as it continues to be explored in both academic and industrial research settings. Ongoing studies aim to refine its chemical structure further to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into clinical applications that can benefit patients worldwide.

In conclusion,CAS No. 2228376-20-1 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of computational modeling and traditional experimental approaches has provided valuable insights into its pharmacological properties. As research progresses,this compound holds great promise for addressing unmet medical needs across various disease areas.